4-(4-Nitro-3-piperidin-1-ylphenyl)morpholine

• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol
• IUPAC Name: 4-(4-nitro-3-piperidin-1-ylphenyl)morpholine
• InChI: InChI=1S/C15H21N3O3/c19-18(20)14-5-4-13(16-8-10-21-11-9-16)12-15(14)17-6-2-1-3-7-17/h4-5,12H,1-3,6-11H2
• InChI Key: AWVBHRNVMDELCK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC(=C2)N3CCOCC3)[N+](=O)[O-]
• solubility: >43.7 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(4-Nitro-3-piperidin-1-ylphenyl)morpholine is a useful research compound. Its molecular formula is C15H21N3O3 and its molecular weight is 291.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 150 mg (0.623 mmol) 1-(5-chloro-2-nitro-phenyl)-piperidine (as prepared in the previous step) and 272 μL (3.12 mmol) of morpholine were heated with stirring under Ar at 125° C. for 84 h. After cooling to rt, the mixture was poured into water (40 mL) and extracted with EtOAc (2×20 mL). The combined extracts were washed with water (2×10 mL) and brine (10 mL) and then dried (Na2SO4) Concentration afforded 162 mg (89%) of the title compound as an orange resin: Mass spectrum (ESI, m/z): Calcd. for C15H21N3O3, 292.2 (M+H), found 292.1.

Synthesis routes and methods II

Procedure details

A mixture of 172 mg (0.715 mmol) 1-(5-chloro-2-nitro-phenyl)-piperidine (as prepared in Example 4, step (a)) and 360 μL (3.58 mmol) of thiomorpholine were heated with stirring under Ar at 140° C. for 40 h. After cooling to RT, the mixture was poured into water (50 mL) and extracted with EtOAc (2×20 mL). The combined extracts were washed with water (3×50 mL) and brine (50 mL) and then dried (Na2SO4). Concentration and chromatography on a 10-g silica SPE column with 60% dichloromethane-hexane afforded 145 mg (66%) of the title compound as a yellow resin: Mass spectrum (ESI, m/z): Calcd. for C15H21N3O2S, 308.1 (M+H), found 308.1.

Synthesis routes and methods III

Procedure details